Cas no 1805276-97-4 (3,4-Bis(trifluoromethyl)-2-bromobenzonitrile)

• Product Name: 3,4-Bis(trifluoromethyl)-2-bromobenzonitrile
• CAS No: 1805276-97-4
• MF: C₉H₂BrF₆N
• MW: 318.013302326202
• CID: 4971085
• Update Time: 2025-10-20

3,4-Bis(trifluoromethyl)-2-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-bromobenzonitrile

• Inchi： 1S/C9H2BrF6N/c10-7-4(3-17)1-2-5(8(11,12)13)6(7)9(14,15)16/h1-2H
• InChI Key： WUVDAHQEGJXROE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8

Additional information on 3,4-Bis(trifluoromethyl)-2-bromobenzonitrile

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-2-bromobenzonitrile (CAS No. 1805276-97-4)

3,4-Bis(trifluoromethyl)-2-bromobenzonitrile (CAS No. 1805276-97-4) is a high-value fluorinated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique structural features, including the presence of trifluoromethyl groups and a bromine substituent, make it a versatile building block for designing complex molecules. Researchers and industries increasingly seek this compound due to its role in enhancing metabolic stability and lipophilicity in drug discovery, aligning with the growing demand for fluorine-containing compounds in modern chemistry.

The compound’s molecular structure combines a benzonitrile core with strategic substitutions, enabling selective functionalization in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. This reactivity profile has sparked interest in its application for developing OLED materials and liquid crystal displays, addressing trends in sustainable electronics. Recent patents highlight its use in synthesizing kinase inhibitors, reflecting its relevance in oncology research—a hotspot in pharmaceutical innovation. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for reproducibility in R&D workflows.

From an industrial perspective, 3,4-Bis(trifluoromethyl)-2-bromobenzonitrile aligns with the shift toward green chemistry. Manufacturers optimize its synthesis via catalytic methods to minimize waste, responding to regulatory pressures and ESG (Environmental, Social, and Governance) metrics. Its stability under inert conditions ensures safe handling, though proper storage at –20°C is recommended to prevent degradation. The compound’s XLogP3 value of 3.2 indicates moderate hydrophobicity, a trait leveraged in designing bioactive molecules with improved membrane permeability.

Market analysts note rising procurement of CAS 1805276-97-4 by CROs (Contract Research Organizations) and academic labs, driven by its utility in fragment-based drug design. FAQs from synthetic chemists often focus on optimizing its participation in Pd-catalyzed reactions or mitigating competing side reactions—a testament to its nuanced reactivity. Suppliers emphasize batch-to-batch consistency, as impurities can impact downstream applications in high-throughput screening platforms.

In summary, 3,4-Bis(trifluoromethyl)-2-bromobenzonitrile exemplifies the intersection of synthetic utility and industrial demand. Its role in cutting-edge fields like bioconjugation and PET tracer development underscores its multidisciplinary appeal. As research into fluorinated scaffolds expands, this compound will remain pivotal for innovators tackling challenges in medicinal chemistry and material sciences.